Cas no 767342-26-7 (3-Pyridinamine, 5-bromo-N-[(4-chlorophenyl)methyl]-)

3-Pyridinamine, 5-bromo-N-[(4-chlorophenyl)methyl]- structure
767342-26-7 structure
Product Name:3-Pyridinamine, 5-bromo-N-[(4-chlorophenyl)methyl]-
CAS No:767342-26-7
MF:C12H10BrClN2
MW:297.578200817108
CID:537309
PubChem ID:11652312
Update Time:2025-04-19

3-Pyridinamine, 5-bromo-N-[(4-chlorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinamine, 5-bromo-N-[(4-chlorophenyl)methyl]-
    • 5-bromo-N-[(4-chlorophenyl)methyl]pyridin-3-amine
    • DTXSID50470077
    • SCHEMBL4147020
    • 767342-26-7
    • Inchi: 1S/C12H10BrClN2/c13-10-5-12(8-15-7-10)16-6-9-1-3-11(14)4-2-9/h1-5,7-8,16H,6H2
    • InChI Key: VTJNTBHNIZISHU-UHFFFAOYSA-N
    • SMILES: BrC1=CN=CC(=C1)NCC1C=CC(=CC=1)Cl

Computed Properties

  • Exact Mass: 295.9717
  • Monoisotopic Mass: 295.97159g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 24.9Ų

Experimental Properties

  • PSA: 24.92
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